Cas no 730997-79-2 (1-butyl-2-(chloromethyl)-N,N-diethyl-1H-1,3-benzodiazole-5-sulfonamide)

1-butyl-2-(chloromethyl)-N,N-diethyl-1H-1,3-benzodiazole-5-sulfonamide structure
730997-79-2 structure
Product Name:1-butyl-2-(chloromethyl)-N,N-diethyl-1H-1,3-benzodiazole-5-sulfonamide
CAS No:730997-79-2
MF:C16H24ClN3O2S
MW:357.898661613464
CID:3106224
PubChem ID:3610682
Update Time:2025-04-21

1-butyl-2-(chloromethyl)-N,N-diethyl-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-butyl-2-(chloromethyl)-N,N-diethyl-1H-benzimidazole-5-sulfonamide
    • 1-butyl-2-(chloromethyl)-N,N-diethyl-1H-1,3-benzodiazole-5-sulfonamide
    • G26345
    • EN300-06926
    • 730997-79-2
    • AKOS030698674
    • Z56947540
    • 1-butyl-2-(chloromethyl)-N,N-diethylbenzimidazole-5-sulfonamide
    • Inchi: 1S/C16H24ClN3O2S/c1-4-7-10-20-15-9-8-13(11-14(15)18-16(20)12-17)23(21,22)19(5-2)6-3/h8-9,11H,4-7,10,12H2,1-3H3
    • InChI Key: NNLFXKNFSRGPCQ-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C=C(C=CC=2N1CCCC)S(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 357.1277759Da
  • Monoisotopic Mass: 357.1277759Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.6Ų

1-butyl-2-(chloromethyl)-N,N-diethyl-1H-1,3-benzodiazole-5-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1-butyl-2-(chloromethyl)-N,N-diethyl-1H-1,3-benzodiazole-5-sulfonamide
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Enamine
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